Cas no 2309456-13-9 (1,4-Oxazepine, hexahydro-5-(2-methylpropyl)-)

• Product Name: 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)-
• CAS No: 2309456-13-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6547860
• Update Time: 2025-07-13

1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)-

• Inchi： 1S/C9H19NO/c1-8(2)7-9-3-5-11-6-4-10-9/h8-10H,3-7H2,1-2H3
• InChI Key： QCSHXTSDGXXHQN-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C)C)NCC1

Experimental Properties

• Density: 0.862±0.06 g/cm3(Predicted)
• Boiling Point: 220.4±23.0 °C(Predicted)
• pka: 10.07±0.40(Predicted)

Additional information on 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)-

Recent Advances in the Study of 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- (CAS: 2309456-13-9): A Comprehensive Research Brief

The compound 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- (CAS: 2309456-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazepine core and isobutyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key breakthroughs in the study of this compound is its efficient synthesis via a novel catalytic pathway. Researchers have developed a high-yield, stereoselective method for producing 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)-, which has significantly improved its accessibility for further pharmacological testing. The optimized synthetic route involves a multi-step process that ensures high purity and scalability, addressing previous challenges in its production.

Pharmacological evaluations have revealed that 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential application in neurological disorders, particularly those involving GABAergic signaling. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further enhance its therapeutic prospects.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Studies have demonstrated its efficacy in reducing pro-inflammatory cytokines in cell-based assays, indicating potential use in treating chronic inflammatory conditions. Furthermore, its structural features contribute to its activity against certain drug-resistant bacterial strains, opening new avenues for antibiotic development.

The molecular mechanisms underlying the biological activities of 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- are currently under investigation. Computational modeling and structure-activity relationship (SAR) studies have provided insights into its binding interactions with target proteins. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research aims to overcome these hurdles through systematic medicinal chemistry approaches and advanced preclinical testing.

In conclusion, 1,4-Oxazepine, hexahydro-5-(2-methylpropyl)- (CAS: 2309456-13-9) represents a versatile scaffold with multiple therapeutic potentials. The recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding underscore its importance in contemporary drug discovery efforts. Continued research in this area is expected to yield valuable insights and potentially lead to the development of novel therapeutic agents.